Cas no 2645418-50-2 (2,6-bis(methyl-d3)pyridin-3,5-d2-4-ol)

• Product Name: 2,6-bis(methyl-d3)pyridin-3,5-d2-4-ol
• CAS No: 2645418-50-2
• MF: C₇H₉NO
• MW: 131.201755285263
• CID: 6825940
• PubChem ID: 172402182
• Update Time: 2025-02-26

2,6-bis(methyl-d3)pyridin-3,5-d2-4-ol Chemical and Physical Properties

Names and Identifiers

• 2645418-50-2
• CS-24099
• 2,6-bis(methyl-d3)pyridin-3,5-d2-4-ol

• Inchi： 1S/C7H9NO/c1-5-3-7(9)4-6(2)8-5/h3-4H,1-2H3,(H,8,9)/i1D3,2D3,3D,4D
• InChI Key： PRAFLUMTYHBEHE-PIODKIDGSA-N
• SMILES： OC1C([2H])=C(C([2H])([2H])[2H])N=C(C([2H])([2H])[2H])C=1[2H]

Computed Properties

• Exact Mass: 131.118627878Da
• Monoisotopic Mass: 131.118627878Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų